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Compound of Interest

Compound Name: Zopocianine Sodium

CAS No.: 2206660-95-7

Cat. No.: B15550802

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Accurate real-time assessment of surgical margins is a critical challenge in oncologic surgery.

Incomplete tumor resection is a major cause of local recurrence and negatively impacts patient

prognosis. LUM015, also known as Zopocianine Sodium, is a novel, injectable, protease-

activated fluorescent imaging agent designed to illuminate cancerous tissue during surgery,

thereby enabling surgeons to more accurately identify and remove all malignant tissue. This

document provides detailed application notes and protocols for the use of LUM015 in

preclinical and clinical research settings for surgical margin assessment.

Mechanism of Action
LUM015 is a pegylated, cathepsin-activated imaging agent. It consists of a Cy5 fluorophore

attached to a quencher molecule via a polypeptide linker. In its native state, the quencher

suppresses the fluorescence of the Cy5 molecule. Many solid tumors exhibit elevated levels of

proteases, such as cathepsins, in their microenvironment compared to normal tissue. Upon

administration, LUM015 passively accumulates in the tumor tissue due to the enhanced
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permeability and retention (EPR) effect. Within the tumor microenvironment, the polypeptide

linker of LUM015 is cleaved by these overexpressed proteases. This cleavage releases the

quencher, leading to the activation of the Cy5 fluorophore and subsequent emission of a

fluorescent signal upon excitation. This "on-demand" activation allows for a high tumor-to-

background signal ratio, enabling clear delineation of cancerous tissue.

Figure 1: Mechanism of Action of LUM015.

Data Presentation
Preclinical Data (Mouse Model of Soft Tissue Sarcoma)

Parameter Value Reference

LUM015 Dose 3.5 mg/kg

Administration Route Tail Vein Injection

Time to Resection 6 hours

Mean Tumor Fluorescence vs.

Muscle
~5-fold higher

Phase 1 Clinical Trial Data (Soft Tissue Sarcoma and
Breast Cancer)
A first-in-human Phase 1 clinical trial enrolled 15 patients (12 with soft tissue sarcoma and 3

with invasive ductal carcinoma of the breast).
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Parameter Details Reference

Patient Population
15 patients with soft-tissue

sarcoma or breast cancer

LUM015 Dose Cohorts 0.25, 0.5, 1.0, and 1.5 mg/kg

Administration Route
Peripheral Intravenous

Injection

Time of Administration 2-72 hours prior to surgery

Safety Profile

Well-tolerated, no adverse

pharmacological activity or

hypersensitivity. Expected

green chromaturia observed.

Tumor Fluorescence

Significantly higher in tumor

tissue compared to normal

adjacent tissue.

Feasibility Study in Breast Cancer
A study involving 45 women undergoing breast cancer surgery further evaluated the efficacy of

LUM015.

Parameter Result Reference

LUM015 Dose 1 mg/kg

Sensitivity for Tumor Detection

84% for all imaged cavity

surfaces; 100% for residual

tumor in patients with positive

margins.

Specificity for Tumor Detection 73%

Clinical Outcome

25% of patients with positive

margins were spared a second

surgery.
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Experimental Protocols
Preclinical Evaluation in a Mouse Model of Soft Tissue
Sarcoma
This protocol is based on the methodology described in the co-clinical trial of LUM015.

Objective: To assess the in vivo tumor-labeling specificity of LUM015.

Materials:

LUM015 (3.5 mg/kg)

Primary soft tissue sarcoma (STS) mouse model

Handheld fluorescence imaging device

Anesthetic agent

Surgical tools for resection

Procedure:

Induce primary STS in the lower extremity of the mice.

Administer LUM015 (3.5 mg/kg) via tail vein injection to tumor-bearing mice.

Wait for a period of 6 hours to allow for probe distribution and activation.

Anesthetize the mouse according to approved institutional animal care and use committee

protocols.

Surgically resect the primary STS tumor and a sample of normal muscle from the

contralateral leg.

Immediately image the resected tissues using a handheld fluorescence imaging device.

Quantify the fluorescence intensity of the tumor and normal muscle tissue.
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Analyze the data to determine the tumor-to-muscle fluorescence ratio.

Start: STS Mouse Model

Administer LUM015
(3.5 mg/kg, IV)

6-hour Incubation

Anesthetize Mouse

Resect Tumor and
Normal Muscle

Image Resected Tissues
(Fluorescence Imaging Device)

Quantify Fluorescence
Intensity

Calculate Tumor-to-Muscle
Fluorescence Ratio

End: Data Analysis

Preclinical Experimental Workflow

Click to download full resolution via product page
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Figure 2: Preclinical Experimental Workflow.

Protocol for Phase 1 Clinical Trial in Humans
This protocol is a generalized representation based on the reported Phase 1 trial. All clinical

investigations must be conducted under approved institutional review board (IRB) protocols.

Objective: To evaluate the safety, pharmacokinetics, and tumor-labeling properties of LUM015

in patients with solid tumors.

Patient Population: Patients scheduled for surgical resection of soft tissue sarcoma or breast

cancer.

Materials:

LUM015 (dose-escalation cohorts: 0.25, 0.5, 1.0, 1.5 mg/kg)

Sterile saline for injection

Intravenous infusion equipment

Clinical fluorescence imaging system

Blood
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15550802?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550802?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

